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Compound of Interest

Compound Name: 4-Cyclobutylcyclohexan-1-amine

Cat. No.: B13251246

Get Quote

Executive Summary: The Rigid Scaffold Advantage
In the landscape of medicinal chemistry, 4-cyclobutylcyclohexan-1-amine represents a high-

value structural motif, particularly within the design of G-protein coupled receptor (GPCR)

ligands (e.g., Dopamine D3/D2 partial agonists like Cariprazine). Its core value lies in the

conformational restriction provided by the cyclohexane ring coupled with the lipophilic bulk of

the cyclobutyl moiety.

Unlike flexible alkyl chains, the cyclobutyl group imparts significant lipophilicity (increasing

LogP) without the excessive steric volume of a tert-butyl group, while the cyclohexane ring

locks pharmacophores into specific spatial vectors. This guide dissects the physicochemical

properties, stereochemical challenges, and purification protocols necessary to utilize this

scaffold effectively.

Molecular Architecture & Stereochemistry
Structural Specifications

IUPAC Name: 4-cyclobutylcyclohexan-1-amine[1][2]

Molecular Formula: C₁₀H₁₉N
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Molecular Weight: 153.27 g/mol

CAS Number: 1989672-08-3 (HCl salt), 1890319-33-1 (Free base)[3]

The Cis/Trans Criticality
The physicochemical behavior of this molecule is dominated by its stereoisomerism. The trans-

isomer is generally the pharmacologically active and thermodynamically stable form, adopting a

diequatorial chair conformation.

Trans-Isomer: Both the amino group (C1) and cyclobutyl group (C4) occupy equatorial

positions. This minimizes 1,3-diaxial interactions, resulting in a lower energy state and higher

metabolic stability.

Cis-Isomer: One substituent must occupy an axial position. Typically, the bulky cyclobutyl

group remains equatorial to avoid steric strain, forcing the amino group into a higher-energy

axial orientation.

Diagram 1: Conformational Landscape & Stability The following diagram illustrates the

thermodynamic equilibrium and the energy penalty associated with the cis-isomer's axial

substituent.
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Figure 1: Isomerization logic showing the thermodynamic drive toward the trans-diequatorial

conformation, crucial for synthesis planning.
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Physicochemical Property Profile
The following data aggregates calculated values and experimental trends observed in 4-

substituted cyclohexylamines.

Property Value / Range Technical Context

pKa (Base) 10.6 ± 0.3

Typical for primary aliphatic

amines. The cis-isomer (axial

NH₂) may exhibit a slightly

higher pKa due to relief of

steric strain upon protonation,

but the difference is often

negligible (< 0.2 units).

LogP (Lipophilicity) 2.8 ± 0.4 (Predicted)

Significantly more lipophilic

than cyclohexanamine (LogP

~1.5) but less than 4-tert-

butylcyclohexanamine (LogP

~3.3). Ideal for CNS

penetration.

Polar Surface Area (PSA) 26.02 Å²

Solely contributed by the

primary amine. Excellent for

blood-brain barrier (BBB)

permeability (Target < 90 Å²).

Boiling Point ~205°C (at 760 mmHg)

Estimated based on the tert-

butyl analog (198°C). High

boiling point necessitates

vacuum distillation for

purification.

Solubility (Free Base) Low in Water
Highly soluble in DCM, MeOH,

DMSO.

Solubility (HCl Salt) High in Water
> 50 mg/mL. Suitable for

aqueous formulation.

H-Bond Donors/Acceptors 2 / 1 Classic primary amine profile.
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Solubility & Formulation Insight
Free Base: An oil or low-melting solid. It rapidly absorbs atmospheric CO₂ to form

carbamates; store under argon.

Salt Forms: The Hydrochloride (HCl) or Fumarate salts are preferred for crystallinity. The

trans-isomer salt typically crystallizes more readily than the cis-isomer due to better packing

symmetry, a property exploited in purification.

Experimental Protocols: Synthesis & Separation
Achieving high diastereomeric excess (de) of the trans-isomer is the primary challenge. Two

robust methods are presented: Classical Crystallization and Biocatalytic Dynamic Kinetic

Resolution (DKR).

Method A: Classical Crystallization (Self-Validating
Protocol)
Use this for bulk purification when starting with a ~1:1 cis/trans mixture.

Dissolution: Dissolve 10 g of crude 4-cyclobutylcyclohexan-1-amine mixture in 100 mL of

hot Ethanol (EtOH).

Acidification: Add 1.1 equivalents of concentrated HCl dropwise.

Crystallization: Cool slowly to Room Temperature (RT), then to 4°C overnight.

Mechanism:[4] The trans-isomer HCl salt has a higher lattice energy and precipitates first.

Filtration: Filter the white precipitate.

Validation (NMR): Analyze the filter cake.

Criteria: In ¹H NMR (DMSO-d₆), the trans-isomer's H1 proton (alpha to nitrogen) appears

as a triplet of triplets (tt) at ~2.9 ppm with large coupling constants (J ≈ 11 Hz, axial-axial).

The cis-isomer's H1 proton appears as a broad singlet or multiplet at ~3.2 ppm

(equatorial).
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Method B: Biocatalytic Transaminase DKR (High Purity)
Use this for high-value synthesis to convert cis to trans.

This method utilizes ω-transaminases to selectively deaminate the cis-isomer back to the

ketone, while leaving the trans-amine intact, or dynamically converting the mixture to trans.

Diagram 2: Transaminase Separation Workflow
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Figure 2: Enzymatic resolution exploiting the kinetic preference of specific transaminases for

the cis-isomer, leaving the desired trans-isomer untouched.

Analytical Characterization Standards
To ensure scientific integrity, every batch must be validated using these spectral markers.
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Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ or DMSO-d₆.

Key Diagnostic Signal (H1 Methine):

Trans (Axial H):

2.6–3.0 ppm. Multiplicity: tt (triplet of triplets).

Hz,

Hz.

Cis (Equatorial H):

3.1–3.4 ppm. Multiplicity: bs (broad singlet) or m (multiplet). Small coupling constants (

Hz).

Mass Spectrometry (LC-MS)
Ionization: ESI+

Parent Ion: [M+H]⁺ = 154.16 Da.

Fragmentation: Look for loss of NH₃ ([M-17]⁺) and characteristic cyclohexyl ring

fragmentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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